HWY 5069
HWY 5069
Brand Name:
Vulcanchem
CAS No.:
914917-58-1
VCID:
VC0020774
InChI:
InChI=1S/C31H45FN.BrH/c1-5-6-7-8-9-10-11-12-13-14-30-29-20-19-28(32)23-26(29)21-22-33(30)24-25-15-17-27(18-16-25)31(2,3)4;/h15-20,23H,5-14,21-22,24H2,1-4H3;1H/q+1;/p-1
SMILES:
CCCCCCCCCCCC1=[N+](CCC2=C1C=CC(=C2)F)CC3=CC=C(C=C3)C(C)(C)C.[Br-]
Molecular Formula:
C31H45BrFN
Molecular Weight:
530.61
HWY 5069
CAS No.: 914917-58-1
Cat. No.: VC0020774
Molecular Formula: C31H45BrFN
Molecular Weight: 530.61
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 914917-58-1 |
|---|---|
| Molecular Formula | C31H45BrFN |
| Molecular Weight | 530.61 |
| IUPAC Name | 2-[(4-tert-butylphenyl)methyl]-6-fluoro-1-undecyl-3,4-dihydroisoquinolin-2-ium;bromide |
| Standard InChI | InChI=1S/C31H45FN.BrH/c1-5-6-7-8-9-10-11-12-13-14-30-29-20-19-28(32)23-26(29)21-22-33(30)24-25-15-17-27(18-16-25)31(2,3)4;/h15-20,23H,5-14,21-22,24H2,1-4H3;1H/q+1;/p-1 |
| Standard InChI Key | PLXSMZZHSACBNH-UHFFFAOYSA-M |
| SMILES | CCCCCCCCCCCC1=[N+](CCC2=C1C=CC(=C2)F)CC3=CC=C(C=C3)C(C)(C)C.[Br-] |
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